Cas no 62585-04-0 (4-(3-oxopentanoyl)benzonitrile)

4-(3-oxopentanoyl)benzonitrile structure

62585-04-0 structure

Product Name:4-(3-oxopentanoyl)benzonitrile

CAS No:62585-04-0

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:439100

PubChem ID:12340168

Update Time:2025-04-19

4-(3-oxopentanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-oxopentanoyl)benzonitrile
- Benzonitrile, 4-(1,3-dioxopentyl)-
- DTXSID30491881
- 62585-04-0
- EN300-1125569
- Inchi： 1S/C12H11NO2/c1-2-11(14)7-12(15)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
- InChI Key： BKVZBZRRHLHHOR-UHFFFAOYSA-N
- SMILES： O=C(CC)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 201.07903
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 57.9Å²

Experimental Properties

PSA: 57.93

4-(3-oxopentanoyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1125569-0.05g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1125569-0.1g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1125569-0.25g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	0.25g	$381.0	2023-10-26
Enamine	EN300-1125569-0.5g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	0.5g	$397.0	2023-10-26
Enamine	EN300-1125569-1.0g	4-(3-oxopentanoyl)benzonitrile	62585-04-0		1g	$728.0	2023-05-24
Enamine	EN300-1125569-2.5g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	2.5g	$810.0	2023-10-26
Enamine	EN300-1125569-5.0g	4-(3-oxopentanoyl)benzonitrile	62585-04-0		5g	$2110.0	2023-05-24
Enamine	EN300-1125569-10.0g	4-(3-oxopentanoyl)benzonitrile	62585-04-0		10g	$3131.0	2023-05-24
Enamine	EN300-1125569-1g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	1g	$414.0	2023-10-26
Enamine	EN300-1125569-5g	4-(3-oxopentanoyl)benzonitrile	62585-04-0	95%	5g	$1199.0	2023-10-26

4-(3-oxopentanoyl)benzonitrile Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

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